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Compound of Interest

Compound Name: Ruthenium(III) chloride hydrate

Cat. No.: B3024216 Get Quote

Ruthenium(III) chloride hydrate (RuCl₃·xH₂O) is a cornerstone compound in the field of

transition metal chemistry.[1] As a member of the platinum group metals, ruthenium is

renowned for its potent catalytic abilities, and its hydrated chloride form is the most common

and versatile starting material for accessing a vast array of ruthenium-based complexes and

materials.[1][2] This dark brown or black solid, consisting of ruthenium in the +3 oxidation state,

chlorine, and a variable amount of water molecules, serves as a critical precursor in organic

synthesis, materials science, and emerging biomedical applications.[2][3] Its significance lies in

its ability to facilitate a wide range of chemical transformations, often under mild conditions,

making it invaluable for developing sustainable and efficient chemical processes.[4] This guide

provides a comprehensive overview of its properties, applications, and handling protocols,

tailored for researchers, scientists, and professionals in drug development.

Core Physicochemical and Structural Properties
Ruthenium(III) chloride hydrate typically appears as a dark brown to black, hygroscopic

powder or crystalline solid.[5][6] While the anhydrous form (RuCl₃) is insoluble in water, the

hydrate is soluble in water and other polar solvents, a critical property for its use in solution-

phase chemistry.[1][6] The "hydrate" designation, often with the formula RuCl₃·xH₂O, indicates

a variable water content, which can influence its reactivity and solubility. Commercially

available forms often approximate a trihydrate.[1]

In the solid state, anhydrous RuCl₃ exists in two main polymorphs. The black α-form features a

layered structure, while the dark brown, metastable β-form consists of face-sharing octahedral
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chains.[1] The hydrated form's structure in solution is complex, often involving various aquo-

chloro species. This inherent flexibility in its coordination sphere is a key reason for its broad

utility as a precursor.

Table 1: Key Physicochemical Properties of Ruthenium(III) Chloride Hydrate

Property Value Reference(s)

CAS Number 14898-67-0 [7]

Molecular Formula RuCl₃·xH₂O [6][8]

Molecular Weight
207.43 g/mol (anhydrous

basis)
[8]

Appearance
Dark brown to black powder or

crystalline solid
[2][5]

Solubility

Soluble in water and polar

solvents; decomposes in hot

water. Insoluble in cold water

and ethanol. Soluble in

hydrochloric acid.

[1][5][6]

Melting Point >300-500°C (decomposes) [1][9]

Oxidation State Ru(III) [2]

Hygroscopic Nature Yes [10]

Synthesis and Commercial Availability
Industrially, the preparation of hydrated ruthenium(III) chloride often involves complex multi-

step processes. One common laboratory-scale synthesis involves dissolving ruthenium

hydroxide or hydrated ruthenium dioxide in hydrochloric acid, followed by evaporation and

crystallization.[5][11] Another method involves the high-temperature chlorination of ruthenium

metal powder.[1][11] Due to the complexity and potential hazards of these syntheses, most

researchers procure the compound from specialized chemical suppliers. It is available in

various grades, from technical grade to high-purity (e.g., 99.98% trace metals basis)
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ReagentPlus® grade, ensuring suitability for a range of applications from general synthesis to

high-performance electronic materials.[12][13]

The Catalyst Precursor: A Workhorse in Organic
Synthesis
The primary and most celebrated role of RuCl₃·xH₂O is as a precursor for a multitude of

homogeneous and heterogeneous catalysts.[14] Its effectiveness stems from ruthenium's

ability to access multiple stable oxidation states (especially Ru(II), Ru(III), and Ru(IV)), allowing

it to participate in diverse reaction mechanisms.[1]

Key Catalytic Applications:
Hydrogenation: Ruthenium catalysts derived from RuCl₃·xH₂O are highly effective for the

hydrogenation of various functional groups, including alkenes and alkynes.[2] They often

operate under milder conditions than other catalysts, offering high selectivity.[2]

Oxidation: It is a precursor for catalysts used in the oxidation of alcohols to aldehydes and

ketones.[2] These reactions often proceed via ruthenium-oxo intermediates that facilitate the

electron transfer process.[2]

Olefin Metathesis: RuCl₃·xH₂O is the starting material for synthesizing the Nobel Prize-

winning Grubbs' catalysts.[5] These catalysts are pivotal in olefin metathesis, a powerful

reaction for forming carbon-carbon double bonds, which has revolutionized polymer

chemistry and complex molecule synthesis.[2]

C-H Activation: Modern synthetic methods increasingly utilize ruthenium catalysts for

hydroarylation reactions via C-H bond activation.[15] Using simple RuCl₃·xH₂O as the

precursor provides a cost-effective and efficient system for coupling aromatic ketones with

olefins.[15]
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Caption: Conceptual catalytic cycle initiated by RuCl₃·xH₂O.
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Experimental Protocol: Synthesis of 2-Ethyl-3-
methylquinoline
The following protocol is illustrative of the use of RuCl₃·xH₂O as a catalyst precursor in organic

synthesis, based on its documented application.[5][13]

Objective: To synthesize 2-ethyl-3-methylquinoline from a primary aromatic amine and

triallylamine using a ruthenium catalyst generated in situ.

Materials:

Ruthenium(III) chloride hydrate (RuCl₃·xH₂O)

Primary aromatic amine (e.g., aniline)

Triallylamine

Anhydrous solvent (e.g., Toluene or Dioxane)

Inert gas (Nitrogen or Argon)

Standard glassware for organic synthesis (round-bottom flask, condenser)

Magnetic stirrer and heating mantle

Methodology:

System Preparation: Assemble a round-bottom flask with a magnetic stir bar and a reflux

condenser. Flame-dry the glassware under vacuum and backfill with an inert gas (N₂ or Ar)

to ensure anhydrous conditions.

Reagent Addition: To the flask, add the primary aromatic amine (1.0 eq), triallylamine (1.2

eq), and the anhydrous solvent.

Catalyst Introduction: Add a catalytic amount of Ruthenium(III) chloride hydrate (e.g., 1-5

mol%).
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Reaction: Heat the mixture to reflux under the inert atmosphere. Monitor the reaction

progress using an appropriate technique, such as Thin Layer Chromatography (TLC) or Gas

Chromatography (GC).

Work-up: Upon completion, cool the reaction mixture to room temperature. Remove the

solvent under reduced pressure.

Purification: Dissolve the crude residue in a suitable solvent (e.g., ethyl acetate) and wash

with water and brine. Dry the organic layer over anhydrous sodium sulfate, filter, and

concentrate.

Isolation: Purify the crude product by column chromatography on silica gel to obtain the pure

2-ethyl-3-methylquinoline.

Characterization: Confirm the structure and purity of the final product using spectroscopic

methods such as ¹H NMR, ¹³C NMR, and Mass Spectrometry.

This self-validating protocol ensures that the final product is confirmed through rigorous

characterization, validating the success of the catalytic transformation.

Applications in Materials Science and Drug
Development
Beyond traditional catalysis, RuCl₃·xH₂O is a key ingredient in creating advanced materials.

Thin Films and Electronics: It serves as a precursor for depositing thin films of ruthenium and

its oxides, which are used in microelectronics for manufacturing memory devices and

integrated circuits due to their high conductivity and thermal stability.[3]

Energy Conversion: The compound is used to synthesize electrocatalysts for fuel cells and

for the oxygen evolution reaction (OER) in water splitting.[3][14] It is also employed as a

sensitizer in dye-sensitized solar cells (DSSCs), where ruthenium-based dyes absorb light to

initiate the energy conversion process.[3]

Nanomaterials: RuCl₃·xH₂O is a common starting material for the synthesis of ruthenium

nanoparticles, which have diverse applications in catalysis, drug delivery, and sensors.[4]
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Caption: Standard workflow for a RuCl₃·xH₂O catalyzed organic reaction.
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Emerging Role in Drug Development
A compelling area of modern research is the investigation of ruthenium complexes as

anticancer agents.[4] Compounds like NAMI-A and KP1019, which are ruthenium(III)

complexes, have entered clinical trials.[16] RuCl₃·xH₂O serves as a fundamental starting

material for synthesizing novel ruthenium-based drug candidates.[14][16] The proposed

mechanism involves the Ru(III) compound acting as a prodrug, which is then reduced to a

more reactive Ru(II) species within the hypoxic (low-oxygen) environment of a tumor. This

active species can then bind to DNA and other biomolecules, inducing apoptosis (programmed

cell death) in cancer cells.

Ru(III) Prodrug
(Administered)

Activation via Reduction
(in Tumor Microenvironment)

 Low O₂

Low pH Active Ru(II) Species Binds to DNA &
Cellular Proteins

Induction of
Apoptosis Cancer Cell Death
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Caption: Conceptual pathway for Ru-based anticancer prodrugs.

Safety, Handling, and Storage
Ruthenium(III) chloride hydrate is a hazardous substance and must be handled with

appropriate precautions.

Hazards: It is classified as harmful if swallowed, may be corrosive to metals, and causes

severe skin burns and eye damage.[8][10][17] It is also very toxic to aquatic life with long-

lasting effects.[8][10]

Personal Protective Equipment (PPE): Always wear protective gloves, chemical-resistant

clothing, and eye/face protection (goggles and face shield).[7][18][19] Use a NIOSH-

approved respirator if dust formation is likely.[8][19]

Handling: Handle only in a well-ventilated area, preferably under a chemical fume hood.[7]

[10] Avoid creating dust.[19] Wash hands thoroughly after handling.[10]

Storage: Store in a dry, cool, and well-ventilated place.[19][20] Keep the container tightly

closed as the material is hygroscopic.[10] Store in a corrosion-resistant container.[10]
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Spills and Disposal: In case of a spill, avoid dust formation, sweep up, and place in a suitable

container for disposal.[10][19] Do not allow the material to enter drains.[19][21] Dispose of

contents and container to an approved waste disposal plant in accordance with local, state,

and federal regulations.[10][20]

Conclusion
Ruthenium(III) chloride hydrate (CAS 14898-67-0) is far more than a simple inorganic salt; it

is a versatile and indispensable tool for the modern scientist. Its role as a precursor to highly

active catalysts has profoundly impacted organic synthesis, enabling the construction of

complex molecules with greater efficiency and selectivity. Furthermore, its applications in

materials science are contributing to advancements in electronics and renewable energy. As

research continues, its potential in medicinal chemistry, particularly in the development of novel

anticancer therapeutics, highlights a promising future. A thorough understanding of its

properties, applications, and safety protocols is essential for harnessing the full potential of this

remarkable compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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